6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-[2-oxo-2-(thiomorpholin-4-yl)ethyl]pyridazin-3(2H)-one

• Molecular Formula: C15H19N5O2S
• Molecular Weight: 333.4 g/mol
• IUPAC Name: 6-(3,5-dimethylpyrazol-1-yl)-2-(2-oxo-2-thiomorpholin-4-ylethyl)pyridazin-3-one
• InChI: InChI=1S/C15H19N5O2S/c1-11-9-12(2)20(16-11)13-3-4-14(21)19(17-13)10-15(22)18-5-7-23-8-6-18/h3-4,9H,5-8,10H2,1-2H3
• InChI Key: WLWZJGBEACDUFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN(C(=O)C=C2)CC(=O)N3CCSCC3)C

Description

6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-[2-oxo-2-(thiomorpholin-4-yl)ethyl]pyridazin-3(2H)-one: , also known by its systematic IUPAC name, is a complex heterocyclic compound. Let’s break down its structure:

• The core structure consists of a pyridazinone ring.
• Attached to the pyridazinone ring are:
  • A 3,5-dimethyl-1H-pyrazole group.
  • A thiomorpholine-4-yl group.

Preparation Methods

Synthetic Routes:

Condensation Reaction:

Multicomponent Reactions (MCRs):

Industrial Production:

• Industrial-scale synthesis may involve optimized versions of the above routes.
• Process optimization ensures high yields and cost-effectiveness.

Chemical Reactions Analysis

Major Products:

Scientific Research Applications

Medicinal Chemistry:

Materials Science:

Biological Studies:

Mechanism of Action

Target Proteins:

Comparison with Similar Compounds

Similar Compounds:

: Example reference: Research Paper on Pyridazinone Synthesis)